o-Toluic Acid
o-Toluic Acid
O-toluic acid appears as pale yellow crystals or off-white flaky solid. (NTP, 1992)
O-toluic acid is a methylbenzoic acid that is benzoic acid substituted by a methyl group at position 2. It has a role as a xenobiotic metabolite. It is a conjugate acid of an o-toluate.
2-Methylbenzoic acid, also known as 2-toluic acid or 2-methylbenzoate, belongs to the class of organic compounds known as benzoic acids. These are organic Compounds containing a benzene ring which bears at least one carboxyl group. 2-Methylbenzoic acid exists as a solid, slightly soluble (in water), and a weakly acidic compound (based on its pKa). 2-Methylbenzoic acid has been detected in multiple biofluids, such as saliva, feces, and urine.
O-toluic acid is a methylbenzoic acid that is benzoic acid substituted by a methyl group at position 2. It has a role as a xenobiotic metabolite. It is a conjugate acid of an o-toluate.
2-Methylbenzoic acid, also known as 2-toluic acid or 2-methylbenzoate, belongs to the class of organic compounds known as benzoic acids. These are organic Compounds containing a benzene ring which bears at least one carboxyl group. 2-Methylbenzoic acid exists as a solid, slightly soluble (in water), and a weakly acidic compound (based on its pKa). 2-Methylbenzoic acid has been detected in multiple biofluids, such as saliva, feces, and urine.
Brand Name:
Vulcanchem
CAS No.:
118-90-1
VCID:
VC0127596
InChI:
InChI=1S/C8H8O2/c1-6-4-2-3-5-7(6)8(9)10/h2-5H,1H3,(H,9,10)
SMILES:
CC1=CC=CC=C1C(=O)O
Molecular Formula:
C8H8O2
Molecular Weight:
136.15 g/mol
o-Toluic Acid
CAS No.: 118-90-1
Reference Standards
VCID: VC0127596
Molecular Formula: C8H8O2
Molecular Weight: 136.15 g/mol
| CAS No. | 118-90-1 |
|---|---|
| Product Name | o-Toluic Acid |
| Molecular Formula | C8H8O2 |
| Molecular Weight | 136.15 g/mol |
| IUPAC Name | 2-methylbenzoic acid |
| Standard InChI | InChI=1S/C8H8O2/c1-6-4-2-3-5-7(6)8(9)10/h2-5H,1H3,(H,9,10) |
| Standard InChIKey | ZWLPBLYKEWSWPD-UHFFFAOYSA-N |
| SMILES | CC1=CC=CC=C1C(=O)O |
| Canonical SMILES | CC1=CC=CC=C1C(=O)O |
| Boiling Point | 496 to 498 °F at 760 mm Hg (NTP, 1992) 259.0 °C |
| Density | 1.062 at 239 °F (NTP, 1992) |
| Melting Point | 225 to 226 °F (NTP, 1992) 103.7 °C 103.7°C |
| Physical Description | O-toluic acid appears as pale yellow crystals or off-white flaky solid. (NTP, 1992) Solid |
| Description | O-toluic acid appears as pale yellow crystals or off-white flaky solid. (NTP, 1992) O-toluic acid is a methylbenzoic acid that is benzoic acid substituted by a methyl group at position 2. It has a role as a xenobiotic metabolite. It is a conjugate acid of an o-toluate. 2-Methylbenzoic acid, also known as 2-toluic acid or 2-methylbenzoate, belongs to the class of organic compounds known as benzoic acids. These are organic Compounds containing a benzene ring which bears at least one carboxyl group. 2-Methylbenzoic acid exists as a solid, slightly soluble (in water), and a weakly acidic compound (based on its pKa). 2-Methylbenzoic acid has been detected in multiple biofluids, such as saliva, feces, and urine. |
| Related CAS | 52337-78-7 (cadmium salt) |
| Solubility | less than 1 mg/mL at 66° F (NTP, 1992) 0.01 M 1.18 mg/mL at 25 °C |
| Synonyms | 2-toluic acid 2-toluic acid, cadmium salt 2-toluic acid, sodium salt, 11C-labeled o-toluic acid |
| Vapor Pressure | 6.57e-04 mmHg |
| PubChem Compound | 8373 |
| Last Modified | Nov 11 2021 |
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